Cas no 109844-67-9 (4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid)

• Product Name: 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid
• CAS No: 109844-67-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2114021
• PubChem ID: 22934046
• Update Time: 2025-06-08

4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methoxycarbonyl)-2,5-dimethylbenzoic acid
• CFVFRMBYCJHECI-UHFFFAOYSA-N
• 4-methoxycarbonyl-2,5-dimethylbenzoic acid
• 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid

• Inchi： 1S/C11H12O4/c1-6-5-9(11(14)15-3)7(2)4-8(6)10(12)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： CFVFRMBYCJHECI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)C(C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid

Introduction to 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid (CAS No. 109844-67-9)

4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid (CAS No. 109844-67-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a carboxylic acid group, a methoxycarbonyl group, and two methyl substituents on the benzene ring. These functional groups contribute to its diverse reactivity and potential applications in various scientific and industrial contexts.

The chemical structure of 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid can be represented as C₁₁H₁₂O₃. The presence of the carboxylic acid group (COOH) and the methoxycarbonyl group (COOMe) imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The two methyl groups (CH₃) on the benzene ring provide steric hindrance and electronic effects that influence the compound's reactivity and stability.

In recent years, 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as a building block in the synthesis of anti-inflammatory drugs. The carboxylic acid group can be readily converted into various functional derivatives, such as esters, amides, and salts, which are crucial for developing new drug candidates with improved pharmacological properties.

Beyond pharmaceutical applications, 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent studies have demonstrated that MOFs derived from 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid exhibit high surface areas and tunable pore sizes, making them suitable for various industrial processes.

The synthesis of 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid can be achieved through several well-established routes. One common method involves the esterification of 2,5-dimethylbenzoic acid with methanol in the presence of an acid catalyst. This reaction proceeds via a Fischer esterification mechanism and yields high purity product with good yields. Alternatively, the compound can be synthesized through a multi-step process involving the reaction of 2,5-dimethylbenzoyl chloride with methanol followed by hydrolysis to form the carboxylic acid.

The physical properties of 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid, such as its melting point and solubility characteristics, are important considerations for its use in various applications. The compound typically appears as a white crystalline solid with a melting point ranging from 130 to 135°C. It is moderately soluble in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-state reactions.

In terms of safety and handling, 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid is generally considered to be a low-risk compound when proper precautions are taken. However, it is important to handle it with care to avoid skin contact or inhalation of dust particles. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to ensure safe laboratory practices.

The environmental impact of 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid is another important consideration. While there is limited data available on its environmental fate and toxicity, it is advisable to follow best practices for waste disposal and minimize its release into the environment. Proper waste management procedures should be implemented to ensure compliance with environmental regulations.

In conclusion, 4-(Methoxycarbonyl)-2,5-dimethylbenzoic acid (CAS No. 109844-67-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance in scientific and industrial contexts is likely to grow even further.